2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide

• IUPAC Name: 2,6-difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide
• InChI: InChI=1S/C13H12F2N4OS/c1-7-17-18-13(21-7)19-5-8(6-19)16-12(20)11-9(14)3-2-4-10(11)15/h2-4,8H,5-6H2,1H3,(H,16,20)
• InChI Key: VMKCFWUXDOOZNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NC(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C13H12F2N4OS
• Molecular Weight: 310.32 g/mol

Description

2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential application in the treatment of various diseases. This compound belongs to the class of azetidinyl benzamides and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. Additionally, it has been found to induce apoptosis in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects
2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. Additionally, it has been found to inhibit the growth of cancer cells and induce apoptosis. Furthermore, it has been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide in lab experiments is its potential application in the treatment of various diseases. Additionally, it has been found to have various biochemical and physiological effects, making it a useful tool for studying the mechanisms involved in inflammation, cancer, and microbial infections. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Additionally, it may be useful to investigate its potential application in the treatment of other diseases such as viral infections and autoimmune disorders. Furthermore, it may be useful to explore its potential as a lead compound for the development of new drugs with improved efficacy and reduced toxicity. Finally, it may be useful to investigate its potential application in combination with other drugs to enhance its therapeutic effects.
Conclusion
In conclusion, 2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential application in the treatment of various diseases. It has been synthesized using various methods and has been found to have antitumor, anti-inflammatory, analgesic, and antimicrobial effects. While it has several advantages for lab experiments, its potential toxicity may limit its use in certain applications. There are several future directions for the study of this compound, including further investigation of its mechanism of action, potential application in the treatment of other diseases, and development of new drugs based on its structure.

Synthesis Methods

2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide has been synthesized using various methods. One of the most common methods involves the reaction of 2,6-difluorobenzoyl chloride with 1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-amine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

2,6-Difluoro-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzamide has been extensively studied for its potential application in the treatment of various diseases. It has been shown to have antitumor activity and can inhibit the growth of cancer cells. Additionally, it has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation. Furthermore, it has been shown to have antimicrobial activity against various bacterial strains, making it a potential candidate for the development of new antibiotics.